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Compound of Interest

12-Mercaptododecylphosphonic
Compound Name: d
aci

Cat. No.: B586950

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 12-Mercaptododecylphosphonic acid. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Safety and Hazard Information

12-Mercaptododecylphosphonic acid is a combustible solid that poses several hazards,
including skin irritation, serious eye irritation, and potential respiratory irritation. As a thiol, it
possesses a strong, unpleasant odor.[1][2][3] The phosphonic acid functional group also
suggests corrosive properties.[4][5][6]

Hazard Classifications:

Skin Irritant (Category 2)

Eye Irritant (Category 2)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory system

Combustible Solid

Quantitative Data Summary
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Property Value Reference
CAS Number 159239-33-5

Molecular Formula C12H2703PS

Molecular Weight 282.38 g/mol

White to off-white powder or
Appearance , _ [7]
crystalline solid

Melting Point 92-98 °C [7]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical when handling 12-
Mercaptododecylphosphonic acid to mitigate the risks of exposure.
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PPE Category

Required Equipment

Specifications and
Rationale

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles must be worn to
protect against splashes,
mists, or fumes.[4][8] A face
shield should be worn in
conjunction with goggles to
provide broader protection for
the face.[5][9]

Hand Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended to protect
against skin contact.[4][10]
Gloves should be inspected
before use and disposed of

properly after handling.[11]

Body Protection

Chemical-Resistant Laboratory

Coat or Apron

Alab coat or apron made of a
chemical-resistant material
should be worn to protect the
skin and clothing from spills
and splashes.[4][12]

Respiratory Protection

NIOSH-Approved Respirator

A respirator may be necessary
if handling the powder outside
of a fume hood or if dust is
generated. The appropriate
type of respirator and cartridge
should be selected based on
the potential for inhalation

exposure.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 12-

Mercaptododecylphosphonic acid.
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e Preparation and Engineering Controls:

o All work with 12-Mercaptododecylphosphonic acid should be conducted in a properly
functioning chemical fume hood to minimize the inhalation of dust and vapors.[5]

o Ensure that an eyewash station and emergency shower are readily accessible.[5][13]

o Prepare a bleach bath (a 1:1 mixture of bleach and water) in a labeled, covered plastic
container within the fume hood for decontaminating glassware.[1]

e Handling the Chemical:

o Before handling, don the appropriate personal protective equipment as outlined in the
table above.

o Handle the solid carefully to avoid generating dust.
o If transferring the chemical, use a funnel to minimize the risk of spills.[9]

o Keep all containers of 12-Mercaptododecylphosphonic acid tightly closed when not in
use.[9]

o Experimental Procedures:
o When running reactions, use a closed or isolated system to contain any vapors.[1]

o If the reaction is likely to release gas, the exhaust should be passed through a bleach trap
to neutralize the thiol odor.[1]

Disposal Plan

Proper disposal of 12-Mercaptododecylphosphonic acid and associated waste is crucial to
prevent environmental contamination and ensure laboratory safety.

o Waste Collection:

o All solid and liquid waste containing 12-Mercaptododecylphosphonic acid must be
collected in a clearly labeled, sealed, and appropriate hazardous waste container.[1]
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o Inform your institution's Environmental Health & Safety (EH&S) department that the waste
contains thiols.[1]

o Decontamination and Glassware Cleaning:

o Immediately after use, all glassware that has come into contact with the chemical should
be submerged in the prepared bleach bath within the fume hood.[1][2]

o Allow the glassware to soak for at least 14 hours (overnight) to oxidize the thiol.[1]

o After soaking, thoroughly rinse the glassware with water before proceeding with standard
cleaning methods.[1]

o Disposable items that are malodorous should be sealed in a zip-lock bag and placed in a
labeled hazardous waste container.[2]

e Spill Management:

o For small spills, use an absorbent material to clean up the substance. All cleanup
materials should be placed in a sealed bag and disposed of as hazardous waste.[2]

o In the event of a large spill, evacuate the area and contact your institution's EH&S
department for assistance.[2]

Experimental Workflow Diagram
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Workflow for Handling 12-Mercaptododecylphosphonic Acid
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Caption: Workflow for handling 12-Mercaptododecylphosphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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